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Compound of Interest

Compound Name: D-Histidine hydrochloride hydrate

Cat. No.: B6290079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of D-Histidine hydrochloride monohydrate,

a crucial compound in biochemical research and pharmaceutical development. The focus of

this document is to detail its core physicochemical properties, with a particular emphasis on its

molecular weight, and to provide practical experimental methodologies for its use. D-Histidine

hydrochloride monohydrate serves as a vital building block in peptide synthesis and is utilized

in the formulation of peptide-based drugs.[1] It is the unnatural isomer of histidine, a key amino

acid.

Physicochemical and Quantitative Data
The fundamental properties of D-Histidine hydrochloride monohydrate and its constituent

components are summarized below. This data is essential for accurate experimental design,

solution preparation, and analytical characterization.
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Property
D-Histidine
Hydrochloride
Monohydrate

D-Histidine
(Component)

Hydrochloric
Acid
(Component)

Water
(Component)

Molecular

Formula

C₆H₉N₃O₂ · HCl ·

H₂O[1][2][3]
C₆H₉N₃O₂[4][5] HCl H₂O

Molecular Weight
209.63 g/mol [2]

[3][6]

155.15 g/mol [5]

[7]
~36.46 g/mol [8] ~18.015 g/mol

CAS Number
6341-24-8[1][2]

[3]
351-50-8[4][5] 7647-01-0 7732-18-5

Appearance

White to off-white

crystalline

powder[1]

White crystalline

powder[4]
N/A N/A

Melting Point
~254 °C

(decomposes)[2]
~280 °C[5] N/A N/A

Purity (Typical)
≥98% (by TLC)

[1]
≥99%[4] N/A N/A

Synonyms

D-α-Amino-β-(4-

imidazolyl)propio

nic acid

monohydrochlori

de[3][6]

D-His-OH[4] Muriatic acid Aqua

Molecular Weight Determination Workflow
The molecular weight of a hydrated salt is the sum of the molecular weights of its constituent

parts. The following diagram illustrates the logical workflow for calculating the total molecular

weight of D-Histidine hydrochloride monohydrate.
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Component Parts

D-Histidine
C₆H₉N₃O₂

155.15 g/mol

Summation
(Addition of Component Weights)

Hydrochloric Acid
HCl

36.46 g/mol

Water
H₂O

18.015 g/mol

Total Molecular Weight
D-Histidine HCl H₂O

209.63 g/mol

=

Click to download full resolution via product page

Calculation of Molecular Weight from Components.

Experimental Protocol: Preparation of a Standard
Solution for HPLC
High-Performance Liquid Chromatography (HPLC) is a common analytical technique for which

D-Histidine hydrochloride monohydrate can be used as a standard. The following is a

generalized protocol for preparing a standard stock solution.

Objective: To accurately prepare a 1 mg/mL stock solution of D-Histidine hydrochloride

monohydrate.

Materials:
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D-Histidine hydrochloride monohydrate (≥98% purity)

Analytical balance (readable to 0.1 mg)

100 mL volumetric flask (Class A)

Spatula and weighing paper/boat

HPLC-grade water

Pipettes

Methodology:

Calculate Required Mass: To prepare 100 mL of a 1 mg/mL solution, a mass of 100 mg of

the compound is required.

Calculation: 1 mg/mL * 100 mL = 100 mg

Weighing: Carefully weigh approximately 100 mg of D-Histidine hydrochloride monohydrate

using an analytical balance. Record the exact weight to four decimal places (e.g., 0.1002 g).

Dissolution: Transfer the weighed powder into a 100 mL volumetric flask. Use a small

amount of HPLC-grade water to rinse the weighing boat and spatula to ensure the complete

transfer of the compound into the flask.

Solubilization: Add approximately 50-70 mL of HPLC-grade water to the volumetric flask.

Swirl gently or sonicate briefly until all the solid has completely dissolved.

Dilution to Volume: Once the solid is fully dissolved, allow the solution to return to room

temperature. Then, carefully add HPLC-grade water to the flask until the bottom of the

meniscus touches the calibration mark.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Concentration Calculation: Calculate the precise concentration of the stock solution based

on the actual weight recorded in step 2.
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Example: If 102.5 mg (0.1025 g) was weighed, the concentration is 1.025 mg/mL.

Storage: Store the standard solution in a properly labeled, sealed container at the

recommended temperature, typically refrigerated, to prevent degradation.

This stock solution can then be used to prepare a calibration curve by performing serial

dilutions for the quantitative analysis of samples containing histidine.[1]

Biochemical Context: The L-Histidine Pathway
While D-Histidine is primarily used as a chiral building block in synthesis, its enantiomer, L-

Histidine, is an essential amino acid with significant biological roles. The most notable pathway

involving L-Histidine is its conversion to histamine, a key mediator in local immune responses,

inflammation, and neurotransmission. This conversion is catalyzed by the enzyme L-histidine

decarboxylase.

L-Histidine

(Essential Amino Acid)

Histamine

(Neurotransmitter & Immune Mediator)

  L-Histidine Decarboxylase
(Enzymatic Conversion)  

Click to download full resolution via product page

Conversion of L-Histidine to Histamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://images.chemycal.com/Media/Files/TBT/23_1228_00_e.pdf
https://www.biospectra.us/media/41zp3tpn/l-histidine_monochloride_monohydrate_testing_methods-2.pdf
https://www.researchgate.net/publication/242212423_Spectrophotometric_Determination_of_Histidine_Hydrochloride_Monohydrate_in_Pharmaceutical_Formulations
https://patents.google.com/patent/CN101968472A/en
https://patents.google.com/patent/CN101968472A/en
https://sielc.com/l-histidine-hydrochloride-monohydrate
https://www.merckmillipore.com/INTL/en/product/L-Histidine-monohydrochloride-monohydrate,MDA_CHEM-104350
https://go.drugbank.com/salts/DBSALT002949
https://www.tcichemicals.com/IN/en/p/H0150
https://www.tcichemicals.com/IN/en/p/H0150
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/product/b6290079#d-histidine-hydrochloride-monohydrate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6290079?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6290079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

